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Compound of Interest

Compound Name: Benzoylcholine

Cat. No.: B1199707 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of benzoylcholine, a synthetic choline ester of

significant interest in neuropharmacology and enzymology. Its structural similarity to the

endogenous neurotransmitter acetylcholine makes it a valuable tool for studying cholinergic

systems, particularly the activity of cholinesterases.

Chemical Structure and Properties
Benzoylcholine is a quaternary ammonium compound, existing as a positively charged ion. It

is the ester of benzoic acid and choline. The structure consists of a trimethylammonium group

linked via an ethylene bridge to a benzoate group.

Structure:

Caption: Muscarinic receptor signaling pathway.

Nicotinic Acetylcholine Receptor Signaling
Nicotinic receptors are ligand-gated ion channels. The binding of two agonist molecules, such

as benzoylcholine, to the receptor causes a conformational change that opens the channel,

allowing the influx of cations (primarily Na⁺ and Ca²⁺). This influx leads to depolarization of the

cell membrane and, in neurons, the generation of an action potential, or in muscle cells,

contraction.
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Caption: Nicotinic receptor signaling pathway.

Conclusion
Benzoylcholine is a versatile pharmacological tool with a well-defined chemical structure and

properties. Its primary utility lies in its differential hydrolysis by cholinesterases, making it an

invaluable substrate for studying the activity of butyrylcholinesterase. A thorough understanding

of its synthesis, mechanism of action, and the experimental protocols for its analysis is

essential for researchers in the fields of neuroscience, pharmacology, and drug development.

The signaling pathways it activates provide a basis for understanding its broader physiological

effects.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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